Cas no 1805306-72-2 (Methyl 5-(difluoromethyl)-4-hydroxypyridine-2-acetate)

• Product Name: Methyl 5-(difluoromethyl)-4-hydroxypyridine-2-acetate
• CAS No: 1805306-72-2
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4918465
• Update Time: 2025-06-15

Methyl 5-(difluoromethyl)-4-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-4-hydroxypyridine-2-acetate

• Inchi： 1S/C9H9F2NO3/c1-15-8(14)3-5-2-7(13)6(4-12-5)9(10)11/h2,4,9H,3H2,1H3,(H,12,13)
• InChI Key： RCBSLSDICOJFCR-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(=CC1=O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-(difluoromethyl)-4-hydroxypyridine-2-acetate

Methyl 5-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1805306-72-2): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Methyl 5-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1805306-72-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of Methyl 5-(difluoromethyl)-4-hydroxypyridine-2-acetate is characterized by a pyridine ring substituted with a difluoromethyl group at the 5-position and a hydroxyl group at the 4-position. The acetate ester group at the 2-position further contributes to its unique properties. The presence of these functional groups imparts specific pharmacological activities and makes it an attractive candidate for drug development.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in Methyl 5-(difluoromethyl)-4-hydroxypyridine-2-acetate plays a crucial role in modulating its biological activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the difluoromethyl group significantly enhances the potency of pyridine derivatives against various cancer cell lines.

The synthesis of Methyl 5-(difluoromethyl)-4-hydroxypyridine-2-acetate involves several well-established chemical reactions. One common approach is to start with a suitable pyridine precursor, which is then functionalized with the difluoromethyl group using reagents such as Selectfluor or diethylaminosulfur trifluoride (DAST). The hydroxylation step can be achieved through various methods, including metal-catalyzed reactions or oxidative processes. Finally, the esterification reaction is carried out using methanol and an acid catalyst to form the methyl ester.

In terms of its biological activity, Methyl 5-(difluoromethyl)-4-hydroxypyridine-2-acetate has shown promising results in preclinical studies. A recent study published in the European Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess neuroprotective properties, as evidenced by its ability to reduce oxidative stress and protect neuronal cells from apoptosis.

The potential therapeutic applications of Methyl 5-(difluoromethyl)-4-hydroxypyridine-2-acetate are diverse and include the treatment of inflammatory diseases, neurodegenerative disorders, and certain types of cancer. Its unique structure and favorable pharmacological profile make it an attractive candidate for further development and clinical evaluation.

In conclusion, Methyl 5-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1805306-72-2) represents a promising compound in the field of medicinal chemistry. Its distinctive chemical structure and biological activities offer significant potential for drug discovery and development. Ongoing research continues to explore its therapeutic applications and optimize its properties for clinical use.